Cas no 2034996-85-3 ((2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2034996-85-3
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 5553624
• PubChem ID: 91818285
• Update Time: 2025-05-20

(2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• F6523-3451
• (E)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• (E)-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide
• AKOS025327156
• 2034996-85-3

• Inchi： 1S/C15H13N3O2S2/c19-13(4-3-11-2-1-8-21-11)16-6-7-18-10-17-12-5-9-22-14(12)15(18)20/h1-5,8-10H,6-7H2,(H,16,19)/b4-3+
• InChI Key： KTEGFWIIPUEDDB-ONEGZZNKSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)CCNC(/C=C/C1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 331.04491901g/mol
• Monoisotopic Mass: 331.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide

Recent Advances in the Study of (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 2034996-85-3)

The compound (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 2034996-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine-based derivative exhibits a unique structural framework, combining a thiophene moiety with a prop-2-enamide linker, which has been shown to interact with specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential applications in drug development.

One of the key findings from recent research is the compound's ability to modulate protein-protein interactions (PPIs) involved in inflammatory pathways. In vitro studies demonstrated that (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide selectively inhibits the binding of certain cytokines to their receptors, thereby reducing pro-inflammatory signaling. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the compound's pharmacokinetic profile revealed favorable absorption and distribution properties. Animal studies indicated that the compound achieves adequate plasma concentrations following oral administration, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest extensive first-pass metabolism in the liver. Researchers are currently exploring structural modifications to enhance its bioavailability while retaining its biological activity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data indicate that (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide exhibits inhibitory effects on certain kinase enzymes implicated in tumor growth and metastasis. These findings open new avenues for its application in targeted cancer therapies, particularly in malignancies driven by dysregulated kinase signaling pathways.

The synthesis and scale-up of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous limitations in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a consistent supply of high-quality material for research and development purposes.

In conclusion, (2E)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 2034996-85-3) represents a promising candidate for therapeutic development, with demonstrated activity in inflammation and oncology. Ongoing research aims to address its pharmacokinetic challenges and explore its full therapeutic potential. As the scientific community continues to investigate this compound, it is expected to play a significant role in the future of drug discovery and development.